Cas no 10270-27-6 (Benzonitrile,4-(2-phenylethyl)-)
10270-27-6 structure
Product Name:Benzonitrile,4-(2-phenylethyl)-
CAS No:10270-27-6
MF:C15H13N
MW:207.270423650742
CID:205155
PubChem ID:264965
Update Time:2025-04-19
Benzonitrile,4-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-(2-phenylethyl)-
- 4-(2-phenylethyl)benzonitrile
- 1-(4-Cyanophenyl)-2-phenylethan
- 1-(4-cyanophenyl)-2-phenylethane
- 4-(2-phenylethyl)-benzonitrile
- 4-Phenaethyl-benzonitril
- 4-phenethylbenzonitrile
- AC1L6CYG
- AC1Q4REK
- AG-J-60865
- AR-1F5985
- NSC100688
- SureCN6960019
- SCHEMBL6960019
- DTXSID70295229
- NSC-100688
- 10270-27-6
-
- Inchi: 1S/C15H13N/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-5,8-11H,6-7H2
- InChI Key: HMQUZFVNFHUENY-UHFFFAOYSA-N
- SMILES: N#CC1C=CC(=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 207.10489
- Monoisotopic Mass: 207.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
- LogP: 3.34348
Benzonitrile,4-(2-phenylethyl)- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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